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Compound of Interest

Compound Name:
2-(T-Butyldimethylsilyloxy)-4-

bromoanisole

Cat. No.: B173775 Get Quote

This guide provides critical safety and logistical information for the handling and disposal of 2-
(T-Butyldimethylsilyloxy)-4-bromoanisole, tailored for researchers, scientists, and

professionals in drug development. The following procedures are designed to ensure safe

laboratory operations and proper waste management.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 2-(T-Butyldimethylsilyloxy)-4-
bromoanisole is presented below.

Property Value

CAS Number 177329-71-4[1]

Molecular Formula C₁₃H₂₁BrO₂Si[1]

Molecular Weight 317.3 g/mol [1]

Boiling Point 307.8±32.0 °C (Predicted)[2]

Density 1.166±0.06 g/cm³ (Predicted)[2]

Storage Temperature 2-8°C[2]
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1. Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood to minimize inhalation

of vapors.[3][4]

Ensure that an eyewash station and safety shower are readily accessible in the immediate

work area.[5]

2. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles and a face shield to protect against

splashes.[6][7]

Hand Protection: Use chemical-resistant gloves such as nitrile, neoprene, or butyl rubber.[3]

[8] Inspect gloves for any signs of degradation or puncture before use.

Body Protection: A flame-resistant lab coat or chemical-resistant apron is mandatory to

protect against skin contact.[7][9]

Footwear: Closed-toe shoes are required; chemically resistant boots are recommended if

there is a risk of large spills.[6]

3. Handling Protocol:

Avoid direct contact with the skin and eyes.[4][10]

Do not breathe mists or vapors.[4][10]

Pour the chemical slowly and carefully to prevent splashing.[3]

Keep the container tightly closed when not in use.[10]

Wash hands thoroughly after handling the compound.[4][11]

4. Storage:

Store in a cool, dry, and well-ventilated place away from heat, sparks, and open flames.[3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.sylicglobal.com/Precautions-For-Safe-Use-Of-Organosilicon-id41390237.html
https://www.fishersci.fr/store/msds?partNumber=10254130&countryCode=FR&language=en
https://globalsilicones.org/wp-content/uploads/2020/10/Global-SiH-Manual.pdf
https://www.northindustrial.net/blog/discover-the-various-types-of-ppe-for-optimal-chemical-safety
https://trimaco.com/blog/what-ppe-must-be-worn-when-using-chemicals/
https://www.sylicglobal.com/Precautions-For-Safe-Use-Of-Organosilicon-id41390237.html
https://www.hsa.ie/media/dhons1uy/ppe-guidance.pdf
https://trimaco.com/blog/what-ppe-must-be-worn-when-using-chemicals/
https://chemistrytalk.org/lab-safety-equipment-ppe/
https://www.northindustrial.net/blog/discover-the-various-types-of-ppe-for-optimal-chemical-safety
https://www.fishersci.fr/store/msds?partNumber=10254130&countryCode=FR&language=en
https://www.echemi.com/sds/1-5-bromo-2-methoxy-phenyladamantane-pd1805144759.html
https://www.fishersci.fr/store/msds?partNumber=10254130&countryCode=FR&language=en
https://www.echemi.com/sds/1-5-bromo-2-methoxy-phenyladamantane-pd1805144759.html
https://www.sylicglobal.com/Precautions-For-Safe-Use-Of-Organosilicon-id41390237.html
https://www.echemi.com/sds/1-5-bromo-2-methoxy-phenyladamantane-pd1805144759.html
https://www.fishersci.fr/store/msds?partNumber=10254130&countryCode=FR&language=en
https://artsci.usu.edu/physics/files/safety/chemical-handling-rules.pdf
https://www.sylicglobal.com/Precautions-For-Safe-Use-Of-Organosilicon-id41390237.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b173775?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Keep containers tightly closed and store separately from incompatible materials such as

strong oxidizing agents and strong acids.[4][12]

Disposal Plan: Waste Management
1. Waste Classification:

This compound should be treated as hazardous waste. Consult local, state, and federal

regulations for proper classification and disposal.[4][12]

2. Spill Management:

Minor Spills: Absorb the spill with an inert material such as sand, diatomite, or universal

binders.[13] Collect the absorbed material into a suitable, closed container for disposal.[14]

Major Spills: Evacuate the area and contact emergency services.[3]

3. Waste Disposal:

Dispose of the chemical waste through a licensed hazardous waste disposal facility.[15]

Do not pour down the drain or dispose of with regular waste.[3]

Contaminated packaging should be disposed of as unused product.[14] Puncture containers

to prevent reuse.[12]

Potential disposal methods for brominated aromatic compounds include incineration at

facilities with appropriate emission controls or neutralization using reducing agents under

controlled conditions.[15]

Experimental Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.fishersci.fr/store/msds?partNumber=10254130&countryCode=FR&language=en
https://datasheets.scbt.com/sc-237934.pdf
https://www.fishersci.fr/store/msds?partNumber=10254130&countryCode=FR&language=en
https://datasheets.scbt.com/sc-237934.pdf
https://chemdmart.com/public/assets/images/productDoc/3-bromoanisole-msds.pdf
https://www.cdhfinechemical.com/images/product/msds/37_689094480_4-BromoAnisole-CASNO-104-92-7-MSDS.pdf
https://www.sylicglobal.com/Precautions-For-Safe-Use-Of-Organosilicon-id41390237.html
https://www.idealresponse.co.uk/blog/what-is-bromine-and-what-are-the-safe-disposal-and-recycling-methods/
https://www.sylicglobal.com/Precautions-For-Safe-Use-Of-Organosilicon-id41390237.html
https://www.cdhfinechemical.com/images/product/msds/37_689094480_4-BromoAnisole-CASNO-104-92-7-MSDS.pdf
https://datasheets.scbt.com/sc-237934.pdf
https://www.idealresponse.co.uk/blog/what-is-bromine-and-what-are-the-safe-disposal-and-recycling-methods/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b173775?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Post-Experiment Waste Disposal

Don Appropriate PPE

Set Up in Fume Hood

Carefully Transfer Chemical

Begin Experiment

Perform Experiment

Decontaminate Glassware & Surfaces

Complete Experiment

Collect Waste in Labeled Container

Generate Waste

Remove & Dispose of PPE

Wash Hands Thoroughly

Store Waste in Designated Area

Arrange for Professional Disposal

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b173775?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b173775?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Workflow for the safe handling and disposal of 2-(T-Butyldimethylsilyloxy)-4-
bromoanisole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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